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Compound of Interest

Compound Name: BMS-684

Cat. No.: B15616263

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of investigational compounds like BMS-684 is a critical component of
laboratory safety and environmental responsibility. For researchers, scientists, and drug
development professionals, adherence to established protocols ensures compliance with
regulatory standards and minimizes potential risks to human health and the environment. This
guide provides a comprehensive, step-by-step approach to the safe disposal of BMS-684,
grounded in established best practices for chemical and pharmaceutical waste management.

A specific Safety Data Sheet (SDS) with detailed disposal instructions for BMS-684 is not
readily available in public domains. Therefore, the following procedures are based on general
best practices for the disposal of research-grade chemical compounds. It is imperative to
consult your institution's Environmental Health and Safety (EHS) department for specific
guidance and to ensure compliance with local, state, and federal regulations.

I. Essential Pre-Disposal Steps

Before initiating the disposal process, it is crucial to gather all necessary information and
prepare the waste appropriately.

» Consult Institutional EHS: The primary and most critical step is to contact your institution's
Environmental Health and Safety (EHS) department.[1][2] They will provide specific
instructions, appropriate waste containers, labels, and arrange for pickup.
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» Review Available Compound Information: While a comprehensive SDS is unavailable,
compiling the known chemical properties of BMS-684 can assist EHS in determining the
correct disposal pathway.

Property Value Source
Molecular Formula C27H26N403 [3]
Molecular Weight 454.52 g/mol [3]
CAS Number 313552-29-3 [4]
Appearance Solid Powder [4]
Solubility 10 mM in DMSO [4]

Solid Powder: -20°C for 12
Storage Months; In Solvent: -80°C for [415]
6 Months

Il. Step-by-Step Disposal Protocol

The following protocol outlines a general procedure for the disposal of BMS-684. This should
be adapted to the specific requirements of your institution.

1. Waste ldentification and Segregation:

e Pure Compound (Solid): Unused or expired solid BMS-684 should be treated as chemical
waste.

e Solutions: Solutions of BMS-684, particularly in solvents like DMSO, must be disposed of as
chemical waste. Do not dispose of these solutions down the drain.

o Contaminated Materials: Any materials that have come into contact with BMS-684, such as
pipette tips, gloves, and empty vials, should be considered contaminated waste and
segregated for proper disposal.

2. Containerization:

e Use only EHS-approved and appropriately labeled waste containers.
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e Solid Waste: Place solid BMS-684 and contaminated dry materials into a designated solid
chemical waste container.

» Liquid Waste: Collect solutions of BMS-684 in a labeled, leak-proof liquid waste container.
Ensure the container is compatible with the solvent used (e.g., a container suitable for
DMSO).

3. Labeling:
o Clearly label all waste containers with the following information:

The words "Hazardous Waste"

o

The full chemical name: BMS-684

[¢]

[¢]

The solvent and its concentration (for liquid waste)

[e]

An estimate of the quantity of BMS-684

The date the waste was first added to the container

o

[¢]

Your name, laboratory, and contact information
4. Storage:

» Store waste containers in a designated, secure area within the laboratory, away from general
lab traffic.

e Ensure containers are sealed to prevent spills or the release of vapors.
5. Disposal:

» Arrange for the collection of the waste by your institution's EHS department according to
their established schedule and procedures.

lll. Experimental Workflow for Disposal

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b15616263?utm_src=pdf-body
https://www.benchchem.com/product/b15616263?utm_src=pdf-body
https://www.benchchem.com/product/b15616263?utm_src=pdf-body
https://www.benchchem.com/product/b15616263?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616263?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

The following diagram illustrates the general workflow for the safe disposal of a laboratory
chemical like BMS-684.
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General workflow for the safe disposal of BMS-684.

This guide is intended to provide a framework for the safe handling and disposal of BMS-684.
Always prioritize the specific protocols and guidance provided by your institution's
Environmental Health and Safety department to ensure a safe and compliant laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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